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Introduction

DRAQ5™ is a cell-permeable, far-red fluorescent DNA dye that enables the stoichiometric
labeling of DNA in live or fixed cells.[1][2] Its rapid uptake and emission in the far-red spectrum
make it an ideal nuclear counterstain in live-cell imaging experiments, particularly in
combination with green and red fluorescent proteins like GFP and RFP.[1] This document
provides a detailed protocol for using DRAQS for live-cell imaging applications, including
recommendations for concentration, incubation, and imaging parameters.

Principle of DRAQ5 Staining

DRAQS5 is a synthetic anthraquinone dye that intercalates into double-stranded DNA with high
affinity. Upon binding to DNA, its fluorescence emission is enhanced, allowing for the clear
visualization of the nucleus.[2] Its cell-permeant nature allows for simple "add and read"
protocols without the need for fixation, permeabilization, or RNase treatment.[1][3] The dye is
efficiently excited by red laser lines and emits in the far-red region of the spectrum, minimizing
spectral overlap with many common fluorophores.[1]

Key Features:
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» Live-Cell Compatibility: Rapidly stains the nuclei of living cells without the need for
permeabilization.[1]

o Far-Red Emission: Minimizes spectral overlap with common fluorophores like GFP and
FITC, eliminating the need for fluorescence compensation.[1][4]

» Stoichiometric Binding: The fluorescence intensity is proportional to the DNA content,
allowing for cell cycle analysis.

» Photostability: Exhibits no significant photobleaching, which is advantageous for time-lapse
imaging.[1]

Broad Applicability: Can be used in a wide range of eukaryotic and prokaryotic cell types.[1]
Cytotoxicity Considerations

As a DNA intercalating agent, DRAQS5 can interfere with DNA replication and cell division,
potentially leading to cell cycle arrest in the G2/M phase.[4][5] While cells generally remain
viable for the duration of short-term imaging experiments, long-term exposure can be cytotoxic.
[4][5] It is recommended to use the lowest effective concentration and shortest incubation time
necessary to achieve adequate nuclear staining. For long-term viability assays, an alternative
probe like DRAQ7™, which is cell-impermeant and only stains non-viable cells, may be more
suitable.[1] The toxicity of DRAQ5 can be independent of light exposure.[5]

Experimental Protocols

Materials Required:

DRAQ5™ (5 mM stock solution)[1]

Live cells in culture

Appropriate cell culture medium or buffer (e.g., PBS, phenol red-free medium)[1][6]

Fluorescence microscope equipped with appropriate laser lines and emission filters

Protocol for Live-Cell Staining and Imaging:
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o Cell Preparation:

o For adherent cells, ensure they are cultured on a suitable imaging vessel (e.g., glass-
bottom dish, chamber slide).

o For suspension cells, they can be stained in a microfuge tube and then transferred to an
imaging vessel. A typical cell density is < 4 x 10° cells/mL.[1][3]

e DRAQS5 Staining:

o Dilute the 5 mM DRAQ5™ stock solution in culture medium or buffer to the desired final
working concentration. A starting concentration of 5-20 uM is recommended for general
nuclear visualization.[1] For time-lapse assays, a lower concentration of 1 uM may be
used.[3][6]

o Add the DRAQ5™ solution directly to the cells. No washing step is required.[1]
o Gently mix or swirl the plate to ensure even distribution of the dye.
e Incubation:

o Incubate the cells for 5-30 minutes at room temperature or 37°C.[1][7] Staining is more
rapid at 37°C, potentially reducing the incubation time to 1-3 minutes.[3][4]

o Protect the cells from light during incubation, especially if other photosensitive dyes are
present.[1][3]

e Live-Cell Imaging:
o Image the cells directly without washing.[6]

o For optimal excitation, use a 633 nm or 647 nm laser line.[1][3] Sub-optimal excitation can
be achieved with 488 nm, 514 nm, or 568 nm lasers.

o Collect the emission signal using a long-pass filter (e.g., 695LP, 715LP, or 780LP) or a
band-pass filter centered around 681-697 nm.[1][4]

o Analyze live cells within 2 hours of staining for best results.[6]
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Quantitative Data Summary

Table 1. Recommended Staining Parameters for Live-Cell Imaging

Parameter Recommended Range

Notes

Working Concentration 1-20uM

Start with 5-10 uM and
optimize. For long-term
imaging, 1 uM may be
preferable.[3][4][6]

Incubation Time 5 - 30 minutes

Staining is faster at 37°C (1-3
minutes).[1][3][4]

Incubation Temperature Room Temperature or 37°C

37°C accelerates staining.[1]

[6]

Table 2: Spectral Properties of DRAQ5

Property Wavelength (nm)

Notes

Excitation Maximum 646 nm

Can be sub-optimally excited
by 488, 514, 568, and 633 nm
laser lines.

Emission Maximum 681 nm /697 nm (DNA-bound)

Emission starts at 665 nm.[2]

Recommended Emission
] 695LP, 715LP, 780LP
Filters

The choice of filter can help
exclude signal from any
unbound dye.[3][4]

Table 3: Compatibility with Other Fluorophores
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Compatible Fluorophores Incompatible Fluorophores
GFP/eGFP/YFP[1] PE-Cy7[1]

FITC[1][4] PerCP-Cy5.5[1]

Cy2[1] APC[1]

Cy3[1] Texas Red[1]

R-PE[1] DyLight® 649[1]

DyLight® 488, 549, 594[1]

Visualizations

Incubation

Cell Preparation Staining Imaging

Prepare live cells in [Add DRAQ5™ working solution l ) Incu?s}l?(:?;?;?é()) min Image cells directly )
imaging vessel (1-20 pM) Protect from light (Ex: 633/647 nm, Em: >665 nm)

Click to download full resolution via product page

Caption: Workflow for DRAQS5 staining in live-cell imaging.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Application Notes: DRAQS5 Staining for Live-Cell
Imaging]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1243697/docs#application-notes-draqg5-staining-for-
live-cell-imaging]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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